6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride

• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-c]pyrimidin-1-one;hydrochloride
• InChI: InChI=1S/C7H8N2O.ClH/c10-7-8-4-3-6-2-1-5-9(6)7;/h3-4H,1-2,5H2;1H
• InChI Key: STWZZMYUODYCIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=NC(=O)N2C1.Cl
• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol

Description

6,7-Dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride (DHPPC) is a small molecule compound that has been studied for its potential therapeutic applications in a variety of medical conditions. It is a derivative of the pyrrolo[1,2-c]pyrimidin-1(5H)-one class of compounds, which has been found to have a wide range of biological activities. DHPPC has been studied for its potential to modulate signal transduction pathways, as well as its potential as a therapeutic agent for various diseases.

Scientific Research Applications

6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride has been studied for its potential therapeutic applications in a variety of medical conditions, including cancer, inflammation, and neurological disorders. In particular, it has been studied for its potential to modulate signal transduction pathways, as well as its potential as an anti-inflammatory agent. It has also been studied for its potential to inhibit the growth of cancer cells, as well as its potential as an anti-convulsant agent.

Mechanism of Action

Target of Action

The primary target of 6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride is the ATR kinase . ATR kinase is essential to the viability of replicating cells responding to the accumulation of single-strand breaks in DNA . It is an attractive anticancer drug target based on synthetic lethality .

Mode of Action

The compound interacts with ATR kinase, inhibiting its function . This interaction disrupts the normal response to DNA damage, leading to cell death

Biochemical Pathways

The inhibition of ATR kinase affects the DNA damage response pathway . This pathway is responsible for detecting and repairing DNA damage to maintain genomic stability . Disruption of this pathway can lead to cell death, particularly in cancer cells that have a high rate of DNA replication .

Pharmacokinetics

Similar compounds have shown favorable pharmacokinetic profiles, including good bioavailability and low risk of drug-drug interactions .

Result of Action

The result of the compound’s action is the induction of cell death in cells with high rates of DNA replication, such as cancer cells . This is due to the disruption of the DNA damage response pathway, which is critical for the survival of these cells .

Advantages and Limitations for Lab Experiments

The main advantage of using 6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride in laboratory experiments is its ability to modulate signal transduction pathways. This makes it a useful tool for studying the effects of various drugs and compounds on cellular processes. However, it is important to note that 6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride is a relatively new compound, and its effects on various biological systems are still being studied. Therefore, it is important to use caution when using 6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride in laboratory experiments.

Future Directions

Given the potential therapeutic applications of 6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5H)-one hydrochloride, there are a number of potential future directions for research. These include further investigation into the compound’s mechanism of action, as well as its potential to modulate signal transduction pathways in various diseases. Additionally, further research into the compound’s effects on inflammation, oxidative stress, and neurological disorders is needed. Finally, additional studies into the compound’s potential as an anti-cancer agent and its potential to reduce the symptoms of anxiety and depression are needed.